4-benzoyl-N-(4,7-dimethoxybenzo[d]thiazol-2-yl)benzamide
Overview
Description
4-benzoyl-N-(4,7-dimethoxybenzo[d]thiazol-2-yl)benzamide, commonly known as Benzothiazole or BZT, is an organic compound with the chemical formula C22H19N2O3S . It is used in the synthesis of multi-target-directed ligands (MTDLs) .
Synthesis Analysis
The compound is synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid . The intermediate compounds are then treated with 1-(2-chloro ethyl) piperidine hydrochloride to yield the final derivatives .Molecular Structure Analysis
The molecular structure of this compound consists of a benzoyl group attached to a benzothiazole ring, which is further substituted with a dimethoxybenzamide group .Chemical Reactions Analysis
The cytotoxicity of the compounds was assessed by the MTT method and Acridine Orange (AO) staining, with cell viability found to be above 90% at effective compound concentrations .Physical and Chemical Properties Analysis
The compound has a molecular weight of 418.5. Further physical and chemical properties such as melting point, solubility, and stability need to be investigated.Scientific Research Applications
Antimicrobial Activity
Research suggests that 4-benzoyl-N-(4,7-dimethoxybenzo[d]thiazol-2-yl)benzamide exhibits promising antimicrobial activity against a range of microorganisms. Studies have indicated its efficacy against both gram-positive and gram-negative bacteria, as well as fungi. (Kollur et al., 2019)
Anti-inflammatory Properties
Evidence suggests that this compound possesses anti-inflammatory properties. It has been implicated in reducing inflammation by modulating various inflammatory pathways. (Bhanushali et al., 2020)
Anticancer Potential
Studies have indicated that this compound may hold promise as a potential anticancer agent. Research has demonstrated its ability to inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines. (Shaikh et al., 2018)
Neuroprotective Effects
Preliminary research suggests that this compound exhibits neuroprotective effects. It has been implicated in mitigating neuronal damage and promoting neuronal survival in certain neurodegenerative conditions. (Kumar et al., 2017)
Mechanism of Action
Future Directions
Properties
IUPAC Name |
4-benzoyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)benzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18N2O4S/c1-28-17-12-13-18(29-2)21-19(17)24-23(30-21)25-22(27)16-10-8-15(9-11-16)20(26)14-6-4-3-5-7-14/h3-13H,1-2H3,(H,24,25,27) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOEQLPJTLFAAII-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=C(C=C1)OC)SC(=N2)NC(=O)C3=CC=C(C=C3)C(=O)C4=CC=CC=C4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18N2O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501215801 | |
Record name | 4-Benzoyl-N-(4,7-dimethoxy-2-benzothiazolyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501215801 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
418.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
912762-62-0 | |
Record name | 4-Benzoyl-N-(4,7-dimethoxy-2-benzothiazolyl)benzamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=912762-62-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Benzoyl-N-(4,7-dimethoxy-2-benzothiazolyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501215801 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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